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Compound of Interest

Compound Name: Doramectin aglycone

Cat. No.: B10780508

Essential Safety and Handling Guide for
Doramectin Aglycone

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Doramectin aglycone. The following procedures are
designed to ensure a safe laboratory environment and proper disposal of waste materials.

Immediate Safety and Hazard Information

While the Safety Data Sheet (SDS) for Doramectin aglycone indicates that the substance is
not classified as hazardous according to the Globally Harmonized System (GHS), it is best
practice to handle it with the usual precautionary measures for laboratory chemicals.[1] The
parent compound, Doramectin, is classified as a reproductive toxicant and may cause organ
damage with prolonged exposure.[2][3][4] Therefore, a conservative approach to handling
Doramectin aglycone is recommended.

Key Hazards (of parent compound, Doramectin):
o Harmful if swallowed.[5][6][7]
» Suspected of damaging fertility or the unborn child.[6][8][9]

o May cause damage to organs (Central Nervous System, Liver, Kidney) through prolonged or
repeated exposure.[2][3][4]
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» Very toxic to aquatic life with long-lasting effects.[6][9]
In case of exposure, follow these first aid measures:

 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[10]

 After skin contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing.[10]

o After eye contact: Rinse cautiously with water for several minutes.[10]

» After swallowing: Rinse mouth with water. Do NOT induce vomiting. Call a physician or
poison control center immediately.[10][11]

Personal Protective Equipment (PPE)

A comprehensive PPE program is the last line of defense against exposure.[12] The following
PPE is required when handling Doramectin aglycone:
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PPE Category

Item

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Inspect
gloves for tears or holes before
use. Wash the outside of
gloves before removing them.
[12]

Eye Protection

Safety glasses with side

shields or goggles

Wear tightly fitting safety
goggles to protect against

splashes.[10]

Body Protection

Laboratory coat or chemical-

resistant coveralls

A lab coat should be worn at a
minimum. For tasks with a
higher risk of splashes,
chemical-resistant coveralls
are recommended.[10][12][13]

Respiratory Protection

Not generally required

Work in a well-ventilated area
or a chemical fume hood. If
dust or aerosols are
generated, a respirator may be

necessary.[10]

Foot Protection

Closed-toe shoes

Leather or canvas shoes
should not be worn. Chemical-
resistant boots are
recommended if there is a risk
of spills.[14]

Operational Plan: Step-by-Step Handling

Procedures

e Upon receipt, inspect the container for any damage or leaks.
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» Store the container in a cool, dry, and well-ventilated place, away from direct sunlight and
sources of ignition.[10][11] The recommended storage temperature is -20°C.[15]

o Keep the container tightly closed when not in use.[10]

« All handling of Doramectin aglycone should be conducted in a well-ventilated laboratory or
a chemical fume hood.[10]

o Before starting work, ensure all necessary PPE is available and in good condition.
e Avoid the formation of dust and aerosols.[10]
e Use non-sparking tools to prevent ignition.[10]

e Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[2][5]

[6]
« In case of a spill, evacuate personnel from the immediate area.
e Remove all sources of ignition.[10]
o Wear appropriate PPE, including respiratory protection if dust or vapors are present.

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and collect for
disposal.[5]

» For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

o Prevent the spill from entering drains or waterways, as Doramectin is very toxic to aquatic
life.[7][10]

Disposal Plan

All waste materials contaminated with Doramectin aglycone must be disposed of as
hazardous waste.

e Chemical Waste:
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o Collect all unused material and solutions containing Doramectin aglycone in a clearly
labeled, sealed container.

o Contaminated Materials:

o Dispose of all used PPE (gloves, disposable lab coats, etc.) and other contaminated
materials (e.g., absorbent pads, pipette tips) in a designated hazardous waste container.

e Disposal Method:

o Dispose of all waste through an approved waste disposal company, following all local,
state, and federal regulations.[2][6] Do not allow the chemical to be released into the
environment.[10]

Workflow for Handling Doramectin Aglycone
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Safe Handling Workflow for Doramectin Aglycone
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Caption: Workflow for the safe handling of Doramectin aglycone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10780508?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/23655m.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_CA_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_ID_6N.pdf
https://cdn.specialistsales.com.au/wp-content/uploads/2020/11/20131035/Doramate_Injectable_Endectocide_SDS.pdf
https://abbeylabs.com.au/wp-content/uploads/2022/03/D-max-doramectin-Inj-GHS-SDS-AUG23.pdf
https://www.pastoralag.com.au/wp-content/uploads/2020/07/PAg-Doramectin-Pour-On-86118-SDS-valid-Aug-27.pdf
https://www.durvet.com/wp-content/uploads/2024/09/Doramectin_DV_Cronus_SDS_05_19_2023.pdf
https://static.cymitquimica.com/products/04/pdf/sds-CA13083000.pdf
https://www.targetmol.com/attachment/sds/43BE424F-F799-44B3-A6C7-09DBBA5B9BAC/T35733
https://www.abmole.com/literature/doramectin-msds.html
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/fact-sheets-other-resources/personal-protective-equipment.html
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.myskinrecipes.com/shop/en/antiparasitic-intermediates/55291--doramectin-aglycone.html
https://www.benchchem.com/product/b10780508#personal-protective-equipment-for-handling-doramectin-aglycone
https://www.benchchem.com/product/b10780508#personal-protective-equipment-for-handling-doramectin-aglycone
https://www.benchchem.com/product/b10780508#personal-protective-equipment-for-handling-doramectin-aglycone
https://www.benchchem.com/product/b10780508#personal-protective-equipment-for-handling-doramectin-aglycone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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